Cas no 120618-66-8 (1,4-Naphthalenedione,2-(1-aziridinyl)-5-hydroxy-)

• Product Name: 1,4-Naphthalenedione,2-(1-aziridinyl)-5-hydroxy-
• CAS No: 120618-66-8
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 208432
• PubChem ID: 129237
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(1-aziridinyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(1-aziridinyl)-5-hydroxy-
• 2-(aziridin-1-yl)-5-hydroxynaphthalene-1,4-dione
• 2-aziridinyl-5-hydroxy-1,4-naphthoquinone
• 2-Azhnq
• 120618-66-8
• DTXSID40152936
• CHEMBL34462
• 2-(aziridin-1-yl)-5-hydroxy-1,4-dihydronaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-(1-aziridinyl)-5-hydroxy-
• SCHEMBL3276069

• Inchi： 1S/C12H9NO3/c14-9-3-1-2-7-11(9)10(15)6-8(12(7)16)13-4-5-13/h1-3,6,14H,4-5H2
• InChI Key： WXPLAUSTEMHFNE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(C=C1N1CC1)=O)O

Computed Properties

• Exact Mass: 215.05800
• Monoisotopic Mass: 215.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 431.4°Cat760mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.746
• PSA: 57.38000
• LogP: 0.90860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones